Cas no 2229301-46-4 (4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid)

• Product Name: 4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid
• CAS No: 2229301-46-4
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 6086002
• PubChem ID: 165796399
• Update Time: 2025-10-28

4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid
• 2229301-46-4
• EN300-1997550

• Inchi： 1S/C11H12FNO4/c1-7(11(14)15)2-3-8-4-5-9(12)10(6-8)13(16)17/h4-7H,2-3H2,1H3,(H,14,15)
• InChI Key： WKWDRMOLIZHJBM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CCC(C(=O)O)C

Computed Properties

• Exact Mass: 241.07503603g/mol
• Monoisotopic Mass: 241.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid

Introduction to 4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid (CAS No. 2229301-46-4)

4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid, identified by the CAS number 2229301-46-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural arrangement, featuring a fluoro-substituted nitrophenyl group linked to a butanoic acid moiety with a methyl substitution at the second carbon. Such structural features make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents.

The presence of both fluoro and nitro substituents in the aromatic ring of 4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid imparts distinct electronic properties to the molecule. The fluorine atom, being highly electronegative, influences the electron density distribution in the phenyl ring, which can modulate its reactivity and binding affinity towards biological targets. On the other hand, the nitro group introduces a strong electron-withdrawing effect, further altering the electronic landscape of the aromatic system. These modifications are strategically important in medicinal chemistry, as they can enhance the pharmacokinetic properties and target specificity of potential drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and metabolic disorders. The fluoro-substituted nitrophenyl moiety is particularly noteworthy, as it has been shown to improve metabolic stability and oral bioavailability in drug candidates. These findings underscore the potential of 4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid as a scaffold for developing novel therapeutics.

In addition to its pharmacological relevance, 4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid has also been explored for its role in chemical synthesis. The carboxylic acid functionality at one end of the molecule allows for further derivatization, enabling the construction of more complex structures through esterification, amidation, or other coupling reactions. This versatility makes it a valuable building block for synthetic chemists working on complex molecular architectures. Moreover, the presence of both fluoro and nitro groups provides handles for selective functionalization, allowing for precise control over molecular modifications.

The synthesis of 4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent reports have highlighted novel synthetic routes that leverage catalytic methods to improve efficiency and reduce waste. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing, where sustainability and environmental impact are increasingly prioritized. The development of such eco-friendly synthetic strategies not only enhances cost-effectiveness but also contributes to a more sustainable chemical industry.

From a regulatory perspective, 4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid (CAS No. 2229301-46-4) is subject to standard guidelines governing chemical substances used in pharmaceutical research and development. Compliance with these regulations ensures that all applications involving this compound are conducted safely and responsibly. Researchers must adhere to Good Manufacturing Practices (GMP) and other relevant standards to maintain quality control throughout its lifecycle, from synthesis to final product formulation.

The growing interest in fluorinated compounds like 4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid reflects broader trends in medicinal chemistry towards designing molecules with enhanced biological activity and improved pharmacokinetic profiles. The unique combination of substituents in this compound makes it an attractive candidate for further investigation into its potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds such as this one are likely to play an increasingly important role in the development of next-generation pharmaceuticals.

In conclusion, 4-(4-fluoro-3-nitrophenyl)-2-methylbutanoic acid (CAS No. 2229301-46-4) represents a fascinating subject of study with significant implications for both academic research and industrial applications. Its structural features offer opportunities for innovation in drug design, while its synthetic accessibility makes it a practical choice for researchers exploring new chemical entities. As our understanding of molecular interactions evolves, compounds like this one will continue to contribute valuable insights into therapeutic development across multiple disease areas.